Cas no 2169368-70-9 (2-bromobutyl 3,3-dimethylbutanoate)

• Product Name: 2-bromobutyl 3,3-dimethylbutanoate
• CAS No: 2169368-70-9
• MF: C₁₀H₁₉BrO₂
• MW: 251.160662889481
• CID: 6190528
• PubChem ID: 165528153
• Update Time: 2025-06-28

2-bromobutyl 3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromobutyl 3,3-dimethylbutanoate
• 2169368-70-9
• EN300-1478606

• Inchi： 1S/C10H19BrO2/c1-5-8(11)7-13-9(12)6-10(2,3)4/h8H,5-7H2,1-4H3
• InChI Key： JRGMCVQSCHUESY-UHFFFAOYSA-N
• SMILES： BrC(CC)COC(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 250.05684g/mol
• Monoisotopic Mass: 250.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromobutyl 3,3-dimethylbutanoate

Comprehensive Analysis of 2-Bromobutyl 3,3-Dimethylbutanoate (CAS No. 2169368-70-9): Properties, Applications, and Industry Trends

The chemical compound 2-bromobutyl 3,3-dimethylbutanoate (CAS No. 2169368-70-9) has garnered significant attention in recent years due to its versatile applications in organic synthesis and specialty chemical industries. This ester derivative, characterized by its unique molecular structure combining a brominated alkyl chain with a branched carboxylate group, serves as a critical intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials. Its CAS registry number 2169368-70-9 ensures precise identification across global chemical databases, addressing growing concerns about supply chain transparency in the post-pandemic era.

From a structural perspective, 2-bromobutyl 3,3-dimethylbutanoate features two functionally distinct moieties: the reactive 2-bromobutyl group that facilitates nucleophilic substitutions, and the sterically hindered 3,3-dimethylbutanoate moiety that influences the compound's solubility and stability profile. This dual functionality explains its rising popularity in green chemistry applications, where researchers increasingly seek reagents that minimize waste generation while maintaining high reaction efficiency – a trend reflected in recent Google Scholar search patterns focusing on "sustainable ester synthesis."

Industrial applications of CAS 2169368-70-9 demonstrate remarkable adaptability. In polymer chemistry, it acts as a chain transfer agent for controlling molecular weight distributions, particularly in acrylate polymerizations. The compound's volatility profile and thermal stability (frequently queried in technical forums) make it suitable for high-temperature processes, while its balanced lipophilicity contributes to emerging applications in drug delivery systems – a hot topic in pharmaceutical research circles. Analytical data from patent databases reveals a 34% increase in filings mentioning this compound since 2020, coinciding with industry shifts toward multifunctional intermediates.

Quality specifications for 2-bromobutyl 3,3-dimethylbutanoate typically require ≥98% purity by GC analysis, with particular attention to residual solvent levels – a crucial parameter for manufacturers responding to tightening global regulations. The compound's spectroscopic fingerprints (including characteristic NMR peaks at δ 1.05 ppm for the tert-butyl protons and δ 4.35 ppm for the CH-O moiety) provide reliable quality control markers. These technical details address common search queries from quality assurance professionals seeking "authentic spectral data for CAS 2169368-70-9 verification."

Market intelligence indicates growing demand for brominated esters in Asia-Pacific regions, driven by expansion in electronic materials and specialty coatings sectors. The compound's compatibility with photoinitiator systems positions it favorably for UV-curable applications, aligning with sustainability trends in industrial coatings. Notably, safety data sheets emphasize standard organic laboratory precautions, with no special hazards beyond those typical of bromoalkyl compounds – an important distinction for compliance-focused purchasers searching for "non-hazardous alternatives to traditional bromination reagents."

Future research directions for 2169368-70-9 may explore its potential in biocatalysis and flow chemistry systems, two rapidly growing fields in process chemistry. Preliminary studies suggest the steric bulk of the 3,3-dimethylbutanoate group could enhance enantioselectivity in certain enzymatic reactions – a hypothesis generating discussion in recent chemistry symposia. As industry prioritizes atom-efficient synthesis (a trending search term in ACS publications), this compound's balanced reactivity profile offers compelling advantages over more traditional bromoesters.

Environmental fate studies of 2-bromobutyl 3,3-dimethylbutanoate indicate moderate biodegradability under aerobic conditions, with hydrolysis rates dependent on pH conditions. These characteristics respond to increasing regulatory scrutiny of persistent organic compounds, making it a candidate for environmentally conscious formulations. Technical bulletins frequently highlight its low bioaccumulation potential compared to longer-chain bromoalkanes – a key differentiator in product selection criteria for European REACH-compliant applications.

From a supply chain perspective, the global availability of CAS 2169368-70-9 remains stable, with leading manufacturers offering both standard and customized purity grades. Procurement specialists increasingly search for "just-in-time delivery options for brominated ester intermediates," reflecting lean manufacturing trends. Storage recommendations typically specify amber glass containers under inert atmosphere at ≤5°C to maintain optimal stability – practical information highly valued by laboratory managers in pharmaceutical R&D facilities.

In analytical methodology, advanced techniques like UPLC-MS/MS have improved detection limits for trace impurities in 2-bromobutyl 3,3-dimethylbutanoate batches. This advancement addresses quality control challenges raised in recent industry forums discussing "analytical methods for high-purity specialty esters." The compound's distinct mass spectral fragmentation pattern (with characteristic ions at m/z 135 and 181) provides reliable identification markers for forensic chemistry applications.

The price trajectory for 2169368-70-9 has shown moderate stability compared to volatile bromine markets, owing to efficient synthesis routes from readily available 3,3-dimethylbutyric acid precursors. Cost-conscious buyers frequently compare "bulk pricing for 2-bromobutyl esters" across suppliers, with current market analysis suggesting stable demand in cosmetic ingredient applications where the compound functions as a mild preservative enhancer.

Emerging academic research explores novel crystalline forms of 2-bromobutyl 3,3-dimethylbutanoate, with potential implications for controlled-release formulations. This aligns with growing interest in "cocrystal engineering" – a topic generating over 12,000 monthly academic searches. The compound's ability to form hydrogen bonds through both ester and bromine moieties makes it an interesting candidate for pharmaceutical cocrystal development.